Stereoselective iPLA2γ Inhibition Profile
(R)-BEL potently inhibits human recombinant iPLA2γ with an IC50 of approximately 0.6 µM . In stark contrast, its enantiomer (S)-BEL does not inhibit iPLA2β at doses below 20–30 µM and is effectively inactive against iPLA2γ at concentrations used for isoform‑selective inhibition [1]. This establishes (R)-BEL as the enantiomer required for iPLA2γ‑specific pharmacologic intervention.
| Evidence Dimension | iPLA2γ enzyme inhibition (IC50) |
|---|---|
| Target Compound Data | ~0.6 µM |
| Comparator Or Baseline | (S)-BEL: >20 µM (no significant inhibition at lower doses) |
| Quantified Difference | >33‑fold greater potency for (R)-BEL |
| Conditions | Human recombinant iPLA2γ in vitro enzymatic assay |
Why This Matters
This >33‑fold potency differential ensures that only (R)-BEL achieves robust iPLA2γ inhibition at concentrations that do not confound results by inhibiting iPLA2β.
- [1] MedChemExpress. (R)-Bromoenol lactone ((R,E)-Bromoenol lactone) Product Page. View Source
